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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B15604191 Get Quote

For researchers and laboratory professionals utilizing the potent CBP/p300 bromodomain

inhibitor SGC-CBP30, adherence to correct disposal protocols is paramount for environmental

safety and regulatory compliance. This guide provides a comprehensive, step-by-step

approach to the proper disposal of SGC-CBP30, ensuring the protection of both laboratory

personnel and the surrounding ecosystem.

Immediate Safety and Disposal Overview
SGC-CBP30 is classified as hazardous to the aquatic environment, with long-lasting effects.[1]

Therefore, it is crucial to prevent its release into the environment.[1] Disposal procedures must

be in strict accordance with all applicable local, regional, national, and international regulations.

[1]
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Chemical and Physical Properties Disposal and Safety Information

Molecular Formula C₂₈H₃₃ClN₄O₃[2]

Molecular Weight 509.04 g/mol [2]

Appearance Crystalline solid[3]

Solubility Soluble in DMSO and ethanol[2][4]

Storage Temperature +4°C[2][4] or -20°C[3]

Hazard Classification
Aquatic Chronic 4, H413: May cause long

lasting harmful effects to aquatic life[1]

Primary Disposal Precaution Avoid release to the environment[1]

Personal Protective Equipment
Wear protective gloves, clothing, and eye

protection[5]

Step-by-Step Disposal Protocol for SGC-CBP30
The following protocol outlines the essential steps for the safe disposal of SGC-CBP30 and its

associated waste materials.

1. Waste Segregation and Collection:

Solid Waste: Collect pure, unused SGC-CBP30 and any contaminated solid materials (e.g.,

pipette tips, gloves, weighing paper) in a designated, clearly labeled, and sealed hazardous

waste container. The container must be compatible with chemical waste.

Liquid Waste: Collect solutions containing SGC-CBP30 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Empty Containers: Original containers of SGC-CBP30 must be triple-rinsed with a suitable

solvent (such as ethanol or DMSO, in which it is soluble) before disposal. The rinsate must

be collected and disposed of as hazardous liquid waste.[6][7] After rinsing, deface or remove

the original label and dispose of the container as instructed by your institution's guidelines,

which may include placing it in designated glass or plastic recycling.
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2. Labeling of Waste Containers:

All waste containers must be accurately labeled with "Hazardous Waste" and the full

chemical name: "SGC-CBP30".

Indicate the concentration and the solvent used in liquid waste containers.

Ensure the date of waste generation is clearly marked.

3. Storage of Chemical Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Do not accumulate large quantities of waste. Arrange for regular pick-up by your institution's

EHS department.

4. Disposal Arrangement:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the collection and final disposal of the SGC-CBP30 waste.

Never dispose of SGC-CBP30 down the drain or in regular trash.[8][9]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SGC-CBP30
from the point of generation to final disposal.
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SGC-CBP30 Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of SGC-CBP30, fostering a culture of safety and sustainability within the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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